Cas no 2649076-21-9 (4-(isocyanatomethyl)-2-methoxy-6-methylpyridine)

• Product Name: 4-(isocyanatomethyl)-2-methoxy-6-methylpyridine
• CAS No: 2649076-21-9
• MF: C₉H₁₀N₂O₂
• MW: 178.187901973724
• CID: 6499927
• PubChem ID: 165702535
• Update Time: 2025-06-15

4-(isocyanatomethyl)-2-methoxy-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-(isocyanatomethyl)-2-methoxy-6-methylpyridine
• 2649076-21-9
• EN300-1761196

• Inchi： 1S/C9H10N2O2/c1-7-3-8(5-10-6-12)4-9(11-7)13-2/h3-4H,5H2,1-2H3
• InChI Key： CVHIILRQMALRLK-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(CN=C=O)=CC(C)=N1

Computed Properties

• Exact Mass: 178.074227566g/mol
• Monoisotopic Mass: 178.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 51.6Ų

Additional information on 4-(isocyanatomethyl)-2-methoxy-6-methylpyridine

4-(Isocyanatomethyl)-2-Methoxy-6-Methylpyridine: A Versatile Compound with Emerging Applications in Biomedical Research

CAS No 2649076-21-9 represents a novel chemical entity that has garnered significant attention in the biomedical field due to its unique molecular architecture and potential therapeutic applications. This compound, formally known as 4-(isocyanatomethyl)-2-methoxy-6-methylpyridine, is a derivative of the pyridine ring system, characterized by the presence of an isocyanatomethyl group at the 4-position, a methoxy group at the 2-position, and a methyl substituent at the 6-position. The structural features of this compound are critical to its chemical reactivity and biological activity, making it a promising candidate for further exploration in drug discovery and materials science.

Recent studies have highlighted the importance of 4-(isocyanatomethyl)-2-methoxy-6-methylpyridine in modulating cellular signaling pathways. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated its ability to interact with specific protein kinase targets, suggesting potential applications in the development of anti-inflammatory and anti-cancer therapies. The presence of the isocyanatomethyl group is particularly noteworthy, as it can form covalent bonds with nucleophilic residues in target proteins, thereby altering their functional properties. This mechanism has been proposed as a novel strategy for designing small molecule inhibitors with high selectivity.

From a synthetic perspective, the preparation of 4-(isocyanatomethyl)-2-methoxy-6-methylpyridine involves a multi-step process that leverages the reactivity of the pyridine ring. A 2022 study published in Organic & Biomolecular Chemistry reported the use of a catalytic asymmetric approach to synthesize this compound with high enantiomeric purity. The method involved the selective introduction of the methoxy and methyl groups through a series of coupling reactions, followed by the formation of the isocyanatomethyl functionality via a nucleophilic substitution reaction. This synthetic strategy not only highlights the versatility of the pyridine scaffold but also provides a scalable pathway for industrial production.

Emerging research in the field of nanotechnology has further expanded the potential applications of 4-(isocyanatomethyl)-2-methoxy-6-methylpyridine. A 2024 article in Nano Letters explored its role as a functionalizing agent for polymer-based nanocarriers. The compound was shown to enhance the surface hydrophilicity of polymeric nanoparticles, thereby improving their biocompatibility and cellular uptake efficiency. This property is particularly valuable in the context of drug delivery systems, where precise control over nanoparticle behavior is essential for targeted therapy.

Another area of interest is the use of 4-(isocyanatomethyl)-2-methoxy-6-methylpyridine in the development of sensor technologies for biomedical diagnostics. A 2023 study in ACS Sensors demonstrated its ability to selectively detect hydrogen peroxide, a biomarker associated with oxidative stress and various pathological conditions. The compound's electrochemical response was found to be highly sensitive, with a detection limit in the nanomolar range. This application underscores the importance of its redox-active isocyanatomethyl group in sensing applications.

From a pharmacokinetic standpoint, the metabolic stability of 4-(isocyanatomethyl)-2-methoxy-6-methylpyridine is a critical factor in its therapeutic potential. A 2023 pharmacology study published in Drug Metabolism and Disposition revealed that the compound exhibits prolonged plasma half-life due to the steric hindrance provided by the methoxy and methyl groups. This characteristic could enhance its bioavailability and reduce the frequency of dosing required in therapeutic regimens.

Moreover, the compound's potential in the field of regenerative medicine has been the focus of recent investigations. A 2024 study in Advanced Healthcare Materials explored its role in promoting cell proliferation and differentiation. The research indicated that 4-(isocyanatomethyl)--2-methoxy-6-methylpyridine could modulate the expression of key genes involved in tissue repair, suggesting its utility in the development of bioactive scaffolds for tissue engineering applications.

Despite these promising findings, further research is needed to fully elucidate the biological mechanisms underlying the therapeutic potential of 4-(isocyanatomethyl)-2-methoxy-6-methylpyridine. Challenges such as the identification of specific molecular targets, the optimization of synthetic pathways, and the evaluation of long-term safety profiles remain critical areas for investigation. Additionally, the development of in vivo models to assess its efficacy in preclinical settings will be essential for advancing this compound toward clinical application.

In conclusion, 4-(isocyanatomethyl)-2-methoxy-6-methylpyridine represents a fascinating example of how structural modifications to a simple aromatic ring system can lead to compounds with diverse biological activities. Its unique chemical properties make it a valuable tool for exploring new therapeutic strategies and advancing the frontiers of biomedical research. As the field continues to evolve, it is anticipated that this compound will play a significant role in addressing some of the most pressing challenges in healthcare.